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Compound Name: Trimethoprim-d9

Cat. No.: B562225 Get Quote

Introduction

Trimethoprim-d9 (TMP-d9), a deuterated analog of the antibiotic trimethoprim, serves as a

crucial internal standard for the quantitative analysis of trimethoprim and other pharmaceutical

residues in complex environmental matrices. Its use in conjunction with sensitive analytical

techniques like liquid chromatography-tandem mass spectrometry (LC-MS/MS) allows for

accurate and precise quantification by correcting for matrix effects and variations in sample

preparation and instrument response. This application note details the methodologies and

protocols for utilizing Trimethoprim-d9 in the analysis of environmental samples such as

water, wastewater, and soil.

Analytical Principle
Isotope dilution mass spectrometry (IDMS) is a powerful analytical technique that employs

isotopically labeled compounds as internal standards. Trimethoprim-d9, with a mass shift of

+9 atomic mass units compared to the native trimethoprim, is an ideal internal standard.[1] It

behaves chemically and physically identically to the analyte of interest (trimethoprim) during

sample extraction, cleanup, and chromatographic separation. By adding a known amount of

Trimethoprim-d9 to the sample at the beginning of the analytical process, any loss of the

target analyte during sample processing will be mirrored by a proportional loss of the internal

standard. The ratio of the analyte signal to the internal standard signal in the mass

spectrometer is then used for quantification, leading to highly accurate and reliable results.
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Applications in Environmental Matrices
Trimethoprim-d9 is widely used for the determination of trimethoprim in various environmental

compartments:

Wastewater and Surface Water: Monitoring of wastewater treatment plant influents and

effluents, as well as rivers and lakes, for trimethoprim contamination.[2][3][4][5]

Drinking Water: Ensuring the safety of drinking water by detecting trace levels of

trimethoprim.[6]

Soil and Sludge: Assessing the accumulation of trimethoprim in agricultural soils and sewage

sludge.[1][5]

Quantitative Data Summary
The following tables summarize the performance of analytical methods using Trimethoprim-d9
for the quantification of trimethoprim in various environmental samples. These methods

typically involve solid-phase extraction (SPE) for sample pre-concentration and cleanup,

followed by LC-MS/MS analysis.

Table 1: Method Detection and Quantification Limits

Matrix Method
Limit of
Detection
(LOD)

Limit of
Quantification
(LOQ)

Reference

Influent

Wastewater
SPE-LC-MS/MS 20–200 pg/L - [3]

Effluent

Wastewater
SPE-LC-MS/MS 16–120 pg/L - [3]

River Water SPE-LC-MS/MS 8.0–60 pg/L - [3]

Water HPLC/UV 0.06 µM 0.2 µM [7]

Drinking Water SPE-LC-MS/MS - < 10 ng/L [6]
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Table 2: Recovery Rates

Matrix Method
Analyte
Concentrati
on

Recovery
(%)

Relative
Standard
Deviation
(RSD) (%)

Reference

Wastewater

and River

Water

SPE-LC-

MS/MS
- 49 - 133 1 - 18 [3]

Spiked Water
SPE-TLC

Densitometry
- 108.7 ± 23.7 - [3]

Drinking

Water

SPE-LC-

MS/MS
- > 90 - [6]

Experimental Protocols
Protocol 1: Analysis of Trimethoprim in Water and
Wastewater by SPE and LC-MS/MS
This protocol is a generalized procedure based on common practices for the analysis of

trimethoprim in aqueous environmental samples using Trimethoprim-d9 as an internal

standard.

1. Sample Preparation and Spiking

Collect water/wastewater samples in clean glass bottles.

Filter the samples through a 0.45 µm glass fiber filter to remove suspended solids.

To a known volume of the filtered sample (e.g., 100 mL), add a precise amount of

Trimethoprim-d9 solution to achieve a final concentration of, for example, 100 ng/L.

Acidify the sample to pH 2-3 with an appropriate acid (e.g., formic acid or sulfuric acid) to

improve the extraction efficiency of trimethoprim.
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2. Solid-Phase Extraction (SPE)

Cartridge Conditioning: Condition a hydrophilic-lipophilic balanced (HLB) SPE cartridge (e.g.,

200 mg, 6 mL) by passing 5 mL of methanol followed by 5 mL of acidified deionized water

(pH 2-3).[8]

Sample Loading: Load the pre-spiked and acidified sample onto the conditioned SPE

cartridge at a flow rate of approximately 5 mL/min.

Cartridge Washing: Wash the cartridge with 5 mL of deionized water to remove interfering

substances.

Cartridge Drying: Dry the cartridge under a gentle stream of nitrogen for 10-15 minutes.

Elution: Elute the retained analytes (trimethoprim and Trimethoprim-d9) with two aliquots of

3 mL of methanol.

Reconstitution: Evaporate the eluate to dryness under a gentle nitrogen stream at 40°C.

Reconstitute the residue in a small, known volume (e.g., 1 mL) of the mobile phase starting

condition (e.g., 95:5 water:methanol with 0.1% formic acid).

3. LC-MS/MS Analysis

Liquid Chromatography (LC) Conditions:

Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 2.7 µm particle size) is

commonly used.

Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile or methanol

with 0.1% formic acid (B).

Flow Rate: 0.3 - 0.5 mL/min.

Injection Volume: 5 - 20 µL.

Mass Spectrometry (MS/MS) Conditions:

Ionization Mode: Electrospray Ionization (ESI) in positive mode.
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Multiple Reaction Monitoring (MRM): Monitor the specific precursor-to-product ion

transitions for both trimethoprim and Trimethoprim-d9.

Trimethoprim: e.g., m/z 291 → 230

Trimethoprim-d9: e.g., m/z 300 → 230

Optimize collision energy and other MS parameters for maximum signal intensity.

4. Quantification

Generate a calibration curve by analyzing a series of standards containing known

concentrations of trimethoprim and a constant concentration of Trimethoprim-d9.

Plot the ratio of the peak area of trimethoprim to the peak area of Trimethoprim-d9 against

the concentration of trimethoprim.

Calculate the concentration of trimethoprim in the environmental sample using the calibration

curve and the measured peak area ratio from the sample analysis.
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Caption: Experimental workflow for the analysis of trimethoprim in environmental water

samples.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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